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An In-depth Technical Guide on the Core Properties of Chloromethanesulfonylcyclopropane
and Related Compounds

Disclaimer
The chemical name "chloromethanesulfonylcyclopropane" is ambiguous and does not

correspond to a standard, well-documented compound in the chemical literature based on the

conducted searches. This guide provides information on closely related and structurally similar

compounds to offer insights into the potential properties and characteristics of such a molecule.

The primary related compounds discussed are Cyclopropanesulfonyl chloride and

Chloromethanesulfonyl chloride.

Introduction
Cyclopropane-containing molecules are of significant interest in medicinal chemistry and

materials science due to the unique conformational constraints and electronic properties

imparted by the three-membered ring.[1][2] The incorporation of a sulfonyl group, particularly a

chloromethanesulfonyl group, would be expected to confer a range of chemical reactivities

useful in synthetic chemistry and drug development. This document aims to provide a technical

overview of the fundamental properties, potential synthetic routes, and safety considerations

based on available data for analogous compounds.
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Physicochemical Properties
Quantitative data for "chloromethanesulfonylcyclopropane" is unavailable. The following

table summarizes the known properties of related compounds to provide an estimation of its

characteristics.

Property
Cyclopropanesulfonyl
chloride

Chloromethanesulfonyl
chloride

CAS Number 139631-62-2 3518-65-8

Molecular Formula C₃H₅ClO₂S CH₂Cl₂O₂S

Molecular Weight 140.59 g/mol 149.00 g/mol

Appearance Not specified Not specified

Boiling Point Not available Not available

Melting Point Not available Not available

Density Not available Not available

Solubility Reacts with water[3] Reacts with water

Synthesis and Reactivity
Synthesis of the Cyclopropane Ring
The formation of a cyclopropane ring is a fundamental transformation in organic synthesis.

Several methods are well-established, including:

Simmons-Smith Reaction: This reaction involves the use of a carbenoid, typically generated

from diiodomethane and a zinc-copper couple, to cyclopropanate an alkene.[1] The reaction

is known for its stereospecificity.

Wurtz Reaction (Intramolecular): An intramolecular Wurtz reaction of a 1,3-dihalopropane

using sodium metal can produce cyclopropane.[4]

Catalytic Methods: Modern synthetic methods often employ transition metal catalysts, such

as palladium or cobalt, to facilitate cross-coupling reactions that form the cyclopropane ring.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b6164038?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH29107&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://epublications.marquette.edu/cgi/viewcontent.cgi?article=1069&context=chem_fac
https://www.youtube.com/watch?v=87JEfnuwlis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6164038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[5]

A general workflow for the synthesis of a functionalized cyclopropane derivative is depicted

below.
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General Synthetic Workflow for Functionalized Cyclopropanes

Alkene Precursor

Cyclopropanation
(e.g., Simmons-Smith)

CH2I2, Zn(Cu)

Functionalized
Cyclopropane

Further Functionalization
(e.g., Sulfonylation)

Target Molecule
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Hazardous Chemical Handling Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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properties]. BenchChem, [2025]. [Online PDF]. Available at:
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fundamental-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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